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Compound of Interest

Compound Name: CREKA peptide

Cat. No.: B15551449 Get Quote

CREKA Peptide Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the optimal storage, handling, and

troubleshooting for the CREKA peptide.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for lyophilized CREKA peptide?

A1: For long-term storage (months to years), lyophilized CREKA peptide should be stored at

-80°C to ensure maximum stability.[1][2][3] For short-term storage (days to weeks), -20°C is

acceptable.[2][4] Lyophilized peptides are generally stable for several weeks at room

temperature, so they can be shipped at ambient temperatures.[1][2]

Q2: How should I store CREKA peptide once it is reconstituted in a solvent?

A2: Peptide solutions are significantly less stable than their lyophilized form. For short-term use

(up to a week), the solution can be stored at 4°C.[1] For longer-term storage of reconstituted

CREKA, it is recommended to aliquot the solution into single-use volumes to avoid repeated

freeze-thaw cycles and store them at -20°C or preferably -80°C.[3][5] Peptide solutions can be

stable for 3-4 months at -20°C and up to a year at -80°C.[3]

Q3: What is the best solvent for reconstituting CREKA peptide?
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A3: The ideal solvent depends on the peptide's sequence and the intended application. For a

peptide like CREKA (Cys-Arg-Glu-Lys-Ala), which contains both basic (Arg, Lys) and acidic

(Glu) residues, starting with sterile distilled water is a good first step. If solubility is an issue, a

small amount of dilute acetic acid (0.1%) can be used. For cellular assays, it is crucial to use a

buffer that is compatible with the cells.

Q4: My CREKA peptide solution appears cloudy. What should I do?

A4: Cloudiness or precipitation indicates that the peptide may not be fully dissolved or could be

aggregating.[5] Gentle swirling or vortexing can help to dissolve the peptide.[6] If the solution

remains cloudy, sonication may be attempted. It is also important to ensure the pH of the

solvent is appropriate for the peptide's isoelectric point. If problems persist, a solubility test may

be required to determine the optimal solvent and pH.[7]

Q5: How can I prevent oxidation of the Cysteine residue in CREKA?

A5: The Cysteine (Cys) residue in CREKA is susceptible to oxidation, which can lead to

dimerization or degradation.[4] To minimize oxidation, it is recommended to:

Store the lyophilized peptide under an inert gas like nitrogen or argon.[3]

When reconstituting, use degassed, oxygen-free solvents.

Keep the vial tightly sealed when not in use.

Avoid high pH conditions (pH > 8), as this can accelerate the oxidation of cysteine.
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Issue Potential Cause Recommended Solution

Low or no biological activity

Peptide degradation due to

improper storage (e.g.,

repeated freeze-thaw cycles,

storage at room temperature

for extended periods).[1][5]

Ensure proper storage

conditions as outlined in the

FAQs. Prepare fresh aliquots

from a new vial of lyophilized

peptide.

Incorrect peptide concentration

due to inaccurate

measurement or failure to

account for net peptide

content.[7]

Perform a peptide

quantification assay (e.g.,

Amino Acid Analysis) for

precise concentration

determination.[8]

Oxidation of the Cysteine

residue.

Use fresh peptide and handle

it under conditions that

minimize oxidation (e.g.,

degassed solvents).

Inconsistent experimental

results
Variability in peptide aliquots.

Ensure thorough mixing of the

stock solution before preparing

aliquots.

Contamination of the peptide

stock solution (e.g., bacterial

growth).

Use sterile techniques for

reconstitution and handling.

Consider adding a

bacteriostatic agent like 0.02%

sodium azide for short-term

storage at 4°C if compatible

with the experiment.[3]

Difficulty dissolving the peptide

The solvent is not optimal for

the peptide's amino acid

composition.[7]

Try different solvents, such as

sterile water, dilute acetic acid,

or a buffer with a different pH.

Gentle warming or sonication

can also aid dissolution.[5]

The peptide has aggregated. Aggregation can sometimes be

reversed by dissolving in a

small amount of a stronger

solvent like DMSO and then
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diluting with the aqueous

buffer. However, compatibility

with the downstream

application must be

considered.

Data Summary
Table 1: Recommended Storage Conditions for CREKA Peptide

Form Storage Duration Temperature Key Considerations

Lyophilized Powder
Short-term (days to

weeks)
-20°C

Keep in a desiccator

to prevent moisture

absorption.[2]

Long-term (months to

years)
-80°C

Essential for

maintaining long-term

stability and activity.[1]

[2][3]

Reconstituted Solution
Short-term (up to 1

week)
4°C

Use sterile buffers;

avoid microbial

contamination.[1][3]

Long-term (months) -20°C or -80°C

Aliquot to avoid

freeze-thaw cycles.[3]

[5] -80°C is preferred

for maximum stability.

[3]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized CREKA Peptide

Allow the vial of lyophilized CREKA peptide to equilibrate to room temperature before

opening to prevent condensation of moisture.[1][2]
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Using a sterile syringe, add the desired volume of an appropriate sterile solvent (e.g., sterile

water or 0.1% acetic acid) to the vial.

Gently swirl or vortex the vial to dissolve the peptide completely.[6] Avoid vigorous shaking,

which can cause aggregation.[9]

Visually inspect the solution to ensure it is clear and free of particulates.[5]

For immediate use, dilute the stock solution to the desired working concentration with your

experimental buffer.

For storage, aliquot the stock solution into single-use, sterile microcentrifuge tubes and store

at -20°C or -80°C.

Protocol 2: Assessment of CREKA Peptide Stability by HPLC

Prepare a stock solution of CREKA peptide at a known concentration (e.g., 1 mg/mL) in a

suitable solvent.

Divide the stock solution into several aliquots. Store one aliquot at -80°C as a baseline

control (T=0).

Store the remaining aliquots under the conditions you wish to test (e.g., 4°C, -20°C, room

temperature).

At designated time points (e.g., 1 week, 1 month, 3 months), retrieve one aliquot from each

storage condition.

Analyze the peptide solution by reverse-phase high-performance liquid chromatography (RP-

HPLC).

Compare the peak area of the intact CREKA peptide in the stored samples to the T=0

control. A decrease in the main peak area and the appearance of new peaks indicate

degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15551449#optimizing-storage-conditions-for-creka-
peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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